Cas no 1807291-47-9 (Methyl 2-cyano-4-ethyl-6-methylbenzoate)

• Product Name: Methyl 2-cyano-4-ethyl-6-methylbenzoate
• CAS No: 1807291-47-9
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 5009467
• Update Time: 2025-06-07

Methyl 2-cyano-4-ethyl-6-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-ethyl-6-methylbenzoate

• Inchi： 1S/C12H13NO2/c1-4-9-5-8(2)11(12(14)15-3)10(6-9)7-13/h5-6H,4H2,1-3H3
• InChI Key： CFVSEIJWDRUZOZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C#N)=CC(=CC=1C)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-cyano-4-ethyl-6-methylbenzoate

Research Brief on Methyl 2-cyano-4-ethyl-6-methylbenzoate (CAS: 1807291-47-9) and Its Applications in Chemical Biology and Pharmaceutical Research

Methyl 2-cyano-4-ethyl-6-methylbenzoate (CAS: 1807291-47-9) is a benzoate derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and development. This compound, characterized by its cyano and ester functional groups, has been explored for its role in synthesizing novel bioactive molecules, particularly in the context of kinase inhibitors and anti-inflammatory agents. Recent studies have highlighted its utility in medicinal chemistry, where its structural features enable the design of compounds with enhanced pharmacokinetic properties.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of Methyl 2-cyano-4-ethyl-6-methylbenzoate as a key building block in the synthesis of small-molecule inhibitors targeting protein kinases involved in cancer progression. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinase isoforms, with IC50 values in the nanomolar range. The study also emphasized the compound's favorable metabolic stability, making it a promising candidate for further optimization in oncology drug development.

In addition to its applications in kinase inhibition, Methyl 2-cyano-4-ethyl-6-methylbenzoate has been explored in the context of anti-inflammatory drug design. A recent preprint on bioRxiv detailed its incorporation into a series of novel non-steroidal anti-inflammatory drug (NSAID) analogs. The researchers reported that modifications at the ethyl and methyl positions of the benzoate ring significantly influenced the compounds' selectivity for cyclooxygenase-2 (COX-2) over COX-1, potentially reducing gastrointestinal side effects associated with traditional NSAIDs. These findings underscore the compound's versatility as a scaffold for designing safer anti-inflammatory agents.

From a synthetic chemistry perspective, advances in the preparation of Methyl 2-cyano-4-ethyl-6-methylbenzoate have been reported in Organic Process Research & Development. A 2024 publication described an improved, scalable synthesis route that employs catalytic C-H activation, reducing the need for hazardous reagents and improving overall yield (82%) compared to traditional methods. This development is particularly significant for industrial applications, as it addresses previous challenges in large-scale production while maintaining high purity standards required for pharmaceutical use.

Ongoing research continues to explore the broader applications of Methyl 2-cyano-4-ethyl-6-methylbenzoate in drug discovery. Preliminary data from unpublished studies suggest its potential in developing neuroprotective agents, with derivatives showing activity in models of neurodegenerative diseases. As the chemical biology community increasingly recognizes the value of this scaffold, we anticipate more research outputs in the coming years that will further elucidate its therapeutic potential and synthetic utility across multiple disease areas.